Metocurine iodide

• CAS RN: 7601-55-0
• Molecular Formula: C40H48I2N2O6
• Molecular Weight: 906.6 g/mol
• IUPAC Name: (1S,16R)-9,10,21,25-tetramethoxy-15,15,30,30-tetramethyl-7,23-dioxa-15,30-diazoniaheptacyclo[22.6.2.23,6.18,12.118,22.027,31.016,34]hexatriaconta-3(36),4,6(35),8(34),9,11,18(33),19,21,24,26,31-dodecaene;diiodide
• InChI: InChI=1S/C40H48N2O6.2HI/c1-41(2)17-15-27-22-34(44-6)36-24-30(27)31(41)19-25-9-12-29(13-10-25)47-40-38-28(23-37(45-7)39(40)46-8)16-18-42(3,4)32(38)20-26-11-14-33(43-5)35(21-26)48-36;;/h9-14,21-24,31-32H,15-20H2,1-8H3;2*1H/q+2;;/p-2/t31-,32+;;/m0../s1
• InChI Key: DIGFQJFCDPKEPF-OIUSMDOTSA-L
• Isomeric SMILES: C[N+]1(CCC2=CC(=C3C=C2[C@@H]1CC4=CC=C(C=C4)OC5=C6[C@@H](CC7=CC(=C(C=C7)OC)O3)[N+](CCC6=CC(=C5OC)OC)(C)C)OC)C.[I-].[I-]
• SMILES: C[N+]1(CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C6C(CC7=CC(=C(C=C7)OC)O3)[N+](CCC6=CC(=C5OC)OC)(C)C)OC)C.[I-].[I-]
• melting_point: 267-270
• Related CAS: 5152-30-7 (Parent)
• synonyms: dimethyl dl-curine dimethochloride; dimethyl-L-curine dimethochloride; dimethyl-L-curine dimethoiodide; dimethylchondrocurarine; dimethylcurarine dimethochloride; dimethylcurine; DMCDM; metocurine; metocurine dichloride; metocurine dichloride(1alpha)-isomer; metocurine dichloride, (1'alpha)-isomer; metocurine dichloride, (1beta)-(+-)-isomer; metocurine dihydroxide; metocurine diiodide; metocurine diiodide, (1beta)-(+-)-isomer; metocurine diiodide, (1beta)-isomer; metocurine iodide; metocurine, (1'alpha)-isomer; metocurine, (1beta)-isomer; Metubine

Description

Metocurine iodide is an aromatic ether.
Metocurine iodide is a benzylisoquinolinium competitive nondepolarizing neuromuscular blocking agent. It is used as an anesthesia adjunct to induce skeletal muscle relaxation and to reduce the intensity of muscle contractions in convulsive therapy Metocurine iodide has a moderate risk of inducing histamine release and has some ganglion blocking activity. Metocurine iodide can be used most advantageously if muscle twitch response to peripheral nerve stimulation is monitored to assess degree of muscle relaxation. Metocurine Iodide is no longer available on the US market.

Scientific Research Applications

Analytical Methods for Iodine Quantification

• Analytical Techniques for Iodine : A review of analytical methods for quantifying iodine in various matrices highlights the importance of iodine in human nutrition and the need for reliable and inexpensive methods for iodine determination, especially in developing countries. This is pertinent considering iodine's role in various iodide compounds, including Metocurine Iodide (Shelor & Dasgupta, 2011).

Environmental and Biogeochemical Studies

• Iodine in Environmental Studies : Research on the sorption and transport of iodine species in sediments from the Savannah River and Hanford Sites provides insights into the complex biogeochemical cycling of iodine. Understanding these processes is critical for assessing environmental risks associated with iodine, including iodide derivatives (Hu, Zhao, Moran, & Seaman, 2005).

Nuclear Medicine and Imaging

• Sodium/Iodide Symporter in Nuclear Medicine : A study explores the use of radioiodines, including iodide ions, in thyroid function tests and treatments for thyroid diseases. The sodium/iodide symporter's role in thyroid cancer cells underlines the importance of iodide in nuclear medicine (Youn, Jeong, & Chung, 2010).

Materials Science and Technology

• Radiological Gas Capture : Research on silver-mordenite for radiological gas capture from complex streams discusses the selective capture of radiological iodine, which is relevant to the understanding of iodide interactions in various scientific applications (Nenoff, Rodriguez, Soelberg, & Chapman, 2014).

Environmental Monitoring

• Iodide Detection in Seawater : A study discusses a portable multi-syringe flow system for spectrofluorimetric determination of iodide in seawater. This research is significant for environmental monitoring and understanding the distribution of iodide in marine environments (Frizzarin, Aguado, Portugal, Moreno, Estela, Rocha, & Cerdà, 2015).